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Compound of Interest

Compound Name: 17-DMAP-GA

Cat. No.: B11930011 Get Quote

Disclaimer: The compound "17-DMAP-GA" is not a recognized chemical identifier. This guide

pertains to 17-DMAG (also known as Alvespimycin), a potent derivative of geldanamycin and a

widely researched inhibitor of Heat Shock Protein 90 (Hsp90).[1][2][3] Given its cytotoxic

potential and the fact that its toxicological properties have not been fully elucidated, it should be

handled as a hazardous substance.[1][4]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of 17-DMAG in a

laboratory setting.

Hazard Identification and Safety Precautions
17-DMAG is classified as harmful if swallowed or in contact with skin and causes serious eye

irritation.[5][6] It is imperative to avoid ingestion, inhalation, and any direct contact with the skin,

eyes, or clothing.[1] All handling procedures should be performed in a designated area, such as

a certified chemical fume hood or a biological safety cabinet, to minimize exposure risk.[7]

Chemical and Physical Properties of 17-DMAG
The following table summarizes the key quantitative data for 17-DMAG (Alvespimycin).
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Property Value

Molecular Formula C₃₂H₄₈N₄O₈

Molecular Weight 616.7 g/mol [5]

Appearance Crystalline solid[1]

Purity ≥98%

Storage Temperature -20°C[8]

Stability ≥ 4 years (when stored correctly)[8]

Solubility
DMSO: ~13 mg/mLDMF: ~20 mg/mLEthanol: ~2

mg/mL1:1 DMF:PBS (pH 7.2): ~0.5 mg/mL[1][8]

UV/Vis Maximum 220, 332, 529 nm[1][8]

Operational Plan: From Receipt to Disposal
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 17-DMAG.

Personal Protective Equipment (PPE)
The primary goal of PPE is to create a barrier between the handler and the hazardous

compound. The following PPE is mandatory when handling 17-DMAG, particularly in its solid,

powdered form which carries a high risk of aerosolization.
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PPE Category Specification

Gloves
Two pairs of chemotherapy-rated nitrile gloves

(compliant with ASTM D6978 standard).[7]

Eye/Face Protection Safety goggles and a full-face shield.[7]

Lab Coat/Gown

A disposable, solid-front, back-closing gown

made of a low-permeability fabric (e.g.,

polyethylene-coated).[7]

Respiratory

A NIOSH-approved N95 or higher-level

respirator is required when handling the solid

compound outside of a ventilated enclosure.[7]

[9]

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO
This protocol details the methodology for reconstituting lyophilized 17-DMAG.

Preparation:

Ensure all necessary equipment, including vials, high-quality anhydrous DMSO, and

pipettes, are assembled within a certified chemical fume hood.

Don all required PPE as specified in the table above.

Reconstitution:

Allow the vial of 17-DMAG to equilibrate to room temperature before opening to prevent

moisture condensation.

To prepare a 10 mM stock solution from 1 mg of 17-DMAG (Formula Weight: 616.7 g/mol

), add 162.15 µL of anhydrous DMSO to the vial.

Cap the vial securely and vortex gently until the solid is completely dissolved. Gentle

warming to 37°C or sonication can aid dissolution.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antileishmanial_agent_17.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antileishmanial_agent_17.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antileishmanial_agent_17.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antileishmanial_agent_17.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/pdf/best_practices_for_handling_and_disposal_of_Alvespimycin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C. When stored correctly, the stock solution is stable for an

extended period.

Aqueous Solution Preparation:

17-DMAG is sparingly soluble in aqueous buffers.[1] For experiments requiring an

aqueous solution, first dissolve 17-DMAG in an organic solvent like DMSO or DMF, and

then dilute with the aqueous buffer of choice.[1]

Aqueous solutions should not be stored for more than one day.[1]

Disposal Plan
All materials contaminated with 17-DMAG, including unused solutions, empty vials, pipette tips,

and contaminated PPE, must be disposed of as hazardous chemical waste.

Segregation: Collect all 17-DMAG waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Decontamination: Decontaminate the work area (fume hood, benchtops) with an appropriate

cleaning agent.

Regulatory Compliance: All waste disposal must be carried out in strict accordance with

local, state, and federal environmental regulations. Contact your institution's Environmental

Health and Safety (EHS) department for specific guidelines.

Visualizations: Workflows and Mechanisms
The following diagrams illustrate the safe handling workflow and the primary mechanism of

action for 17-DMAG.
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1. Preparation
- Assemble all materials in fume hood

- Don full PPE

2. Weighing & Reconstitution
- Handle solid in ventilated enclosure

- Use anhydrous solvent (e.g., DMSO)

Proceed with caution

3. Experimental Use
- Perform procedures in fume hood

- Maintain PPE throughout

4. Decontamination
- Clean all work surfaces
- Wipe down equipment

5. Waste Disposal
- Segregate all contaminated materials
- Dispose as hazardous waste via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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